2-Chloro-N-[2-(ethylamino)pyridin-3-yl]-5-nitropyridine-3-carboxamide

• CAS RN: 135795-54-9
• Molecular Formula: C13H12ClN5O3
• Molecular Weight: 321.72 g/mol
• IUPAC Name: 2-chloro-N-[2-(ethylamino)pyridin-3-yl]-5-nitropyridine-3-carboxamide
• InChI: InChI=1S/C13H12ClN5O3/c1-2-15-12-10(4-3-5-16-12)18-13(20)9-6-8(19(21)22)7-17-11(9)14/h3-7H,2H2,1H3,(H,15,16)(H,18,20)
• InChI Key: WFRXBBOUDQNFPD-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C=CC=N1)NC(=O)C2=C(N=CC(=C2)[N+](=O)[O-])Cl

Description

2-Chloro-N-[2-(ethylamino)pyridin-3-yl]-5-nitropyridine-3-carboxamide is a useful research compound. Its molecular formula is C13H12ClN5O3 and its molecular weight is 321.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2.21 g of 2-chloro-5-nitronicotinoyl chloride (obtained by nitrating 2-hydroxynicotinic acid, followed by conversion to 2-chloro-5-nitronicotinic acid, which was then treated with thionyl chloride) in 10 ml of tetrahydrofuran was slowly added over 15 minutes to a cooled, stirred mixture of 1.34 g of 3-Amino-2-ethylaminopyridine, 1.29 g of diisopropylethylamine, and 40 ml of tetrahydrofuran. The resulting mixture was allowed to stir overnight at room temperature, and then concentrated in vacuo. The title compound (2.30 g, m.p. 185°-186° C.), which precipitated out when the residue was treated with methylene chloride, was suitable for use in the next reaction.